Cas no 10508-77-7 (1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide)

1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide structure
10508-77-7 structure
Product Name:1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide
CAS No:10508-77-7
MF:C9H11O4P
MW:214.155003786087
CID:1150509
PubChem ID:15700831
Update Time:2025-04-20

1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide
    • 2-propoxy-1,3,2λ<sup>5</sup>-benzodioxaphosphole 2-oxide
    • SCHEMBL9121273
    • 2-Propoxy-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one
    • LWBAJCQHTWKHKX-UHFFFAOYSA-N
    • 10508-77-7
    • n-propyl o-phenylene phosphate
    • DTXSID90577039
    • Inchi: 1S/C9H11O4P/c1-2-7-11-14(10)12-8-5-3-4-6-9(8)13-14/h3-6H,2,7H2,1H3
    • InChI Key: LWBAJCQHTWKHKX-UHFFFAOYSA-N
    • SMILES: P1(=O)(OC2C=CC=CC=2O1)OCCC

Computed Properties

  • Exact Mass: 214.03953
  • Monoisotopic Mass: 214.03949583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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